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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631 Get Quote

3-Acetylpyridine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Acetylpyridine, a key organic

compound with applications in the pharmaceutical and flavor industries. This document details

its chemical structure, nomenclature, physicochemical properties, and synthesis

methodologies.

Chemical Structure and IUPAC Nomenclature
3-Acetylpyridine is an aromatic ketone consisting of a pyridine ring substituted at the 3-

position with an acetyl group.[1] Its chemical formula is C7H7NO.[2]

The standard IUPAC name for this compound is 1-(pyridin-3-yl)ethanone.[2] It is also known by

several synonyms, including methyl 3-pyridyl ketone and 3-acetopyridine.[2][3]

Below is a diagram illustrating the logical structure of 3-Acetylpyridine's nomenclature.
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Nomenclature of 3-Acetylpyridine

3-Acetylpyridine

IUPAC Name:
1-(pyridin-3-yl)ethanone

Official Name

Synonyms

Also Known As

Methyl 3-pyridyl ketone 3-Acetopyridine 1-(3-Pyridinyl)ethanone

Click to download full resolution via product page

Caption: Logical relationship of 3-Acetylpyridine nomenclature.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Acetylpyridine is presented in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C7H7NO [2][4]

Molecular Weight 121.14 g/mol [2][4]

Appearance Clear colorless to yellow liquid [1][3]

Odor Sweet, nutty, popcorn-like [3]

Melting Point 11-13 °C [3][4]

Boiling Point 220 °C [3][4]

Density 1.102 g/mL at 25 °C [3][4]

Refractive Index 1.534 at 20 °C [3][4]

pKa 3.256 [3]

LogP 0.34 - 0.43 [2][3]

Water Solubility Soluble in hot water [3]

CAS Number 350-03-8 [1][2]

Experimental Protocols
Several methods for the synthesis of 3-Acetylpyridine have been reported. Below are detailed

protocols for some of these synthetic routes.

Synthesis from Ethyl Nicotinate and Ethyl Acetate
This method involves the reaction of ethyl nicotinate with ethyl acetate in the presence of a

base, followed by hydrolysis.

Experimental Protocol:

Combine 17.5 g of sodium metal, 115 g of ethyl nicotinate, and 170 ml of anhydrous ethyl

acetate.

Heat the mixture to reflux and allow it to react for 5 hours.
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Cool the reaction mixture and adjust the pH to 6-7 with 50% acetic acid.

Separate the oily layer and add 650 ml of 20% sulfuric acid.

Reflux the mixture for 2 hours.

Cool the solution and adjust the pH to 7-8 with 30% sodium hydroxide.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Remove the solvent by evaporation under reduced pressure.

Collect the fractions at 86°C-88°C/10mmHg to obtain 3-acetylpyridine as a colorless liquid.

[5]

The following diagram illustrates the workflow for this synthesis method.
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Synthesis of 3-Acetylpyridine Workflow
Start:

Ethyl Nicotinate, Ethyl Acetate, Sodium Metal

Reflux for 5 hours

Cool and Neutralize
(pH 6-7 with Acetic Acid)

Separate Oily Layer

Hydrolysis:
Add 20% Sulfuric Acid

Reflux for 2 hours

Cool and Neutralize
(pH 7-8 with NaOH)

Separate Organic Layer
and Dry

Purification:
Reduced Pressure Distillation

End Product:
3-Acetylpyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Acetylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b027631?utm_src=pdf-body-img
https://www.benchchem.com/product/b027631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis from Methyl Nicotinate and Acetic Acid
This method describes a gas-phase reaction over a catalyst.

Experimental Protocol:

Prepare a catalyst containing 2% by weight of sodium oxide on an anatase (TiO2) carrier.

Evaporate a mixture of 22 g/h of methyl nicotinate, 57 g/h of acetic acid, and 20 g/h of water.

Pass the evaporated mixture, along with 10 L/h of nitrogen, over 100 ml of the catalyst at

400°C.

Cool the reaction gases and collect them in a receiver.

Analyze the organic phase of the resulting two-phase mixture by gas chromatography.[6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Acetylpyridine.

¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the

molecule.[7]

¹³C NMR: The carbon-13 NMR spectrum shows the different carbon environments in the

molecule.[8]

IR Spectroscopy: The infrared spectrum reveals the functional groups present, notably the

carbonyl group of the ketone.[9]

Mass Spectrometry: Mass spectrometry provides the mass-to-charge ratio of the molecule

and its fragments, confirming its molecular weight.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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